Cas no 2141292-35-3 (tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
• CAS No: 2141292-35-3
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6238437
• PubChem ID: 165829104
• Update Time: 2025-08-04

tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
• EN300-1883284
• 2141292-35-3

• Inchi： 1S/C14H24N4O2/c1-10-8-12(17(5)16-10)11-9-18(7-6-15-11)13(19)20-14(2,3)4/h8,11,15H,6-7,9H2,1-5H3
• InChI Key： AAEXQVOOPCXPHK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CC(C)=NN2C)C1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2141292-35-3)

Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate, with the CAS number 2141292-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 1,3-dimethyl-1H-pyrazol-5-yl moiety in its structure imparts unique chemical properties, making it a valuable scaffold for designing novel pharmacological agents.

The structural composition of Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and biological efficacy. The tert-butyl group enhances lipophilicity and metabolic stability, while the 1,3-dimethyl-1H-pyrazol-5-yl ring provides a rigid aromatic framework that can interact with biological targets with high specificity. These features make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of various therapeutic agents. The compound’s unique structural features have positioned it as a promising candidate for investigating potential applications in central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which could lead to novel therapeutic strategies.

One of the most compelling aspects of Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is its versatility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to develop compounds with enhanced pharmacokinetic profiles and improved target engagement. The tert-butyl group, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, while the pyrazole ring contributes to favorable interactions with biological targets. These properties make it an ideal candidate for structure-based drug design.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties have also drawn attention from researchers working on agrochemicals and material science. The rigid structure of the pyrazole ring and the lipophilic nature of the tert-butyl group make it a suitable candidate for developing novel materials with specific functionalities. Additionally, its stability under various conditions suggests that it could be used in formulations requiring prolonged shelf life.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key receptors and enzymes involved in disease pathways. These findings provide a strong foundation for designing next-generation drugs targeting these pathways. Moreover, the compound’s compatibility with various synthetic methodologies allows for rapid optimization of its pharmacological properties.

The synthesis of Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the pyrazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce this compound efficiently on both laboratory and industrial scales, facilitating further research and development.

As research continues to uncover new applications for piperazine derivatives, Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is poised to play a significant role in addressing unmet medical needs. Its unique structural features and favorable pharmacokinetic properties make it a valuable asset in the pharmaceutical industry. Furthermore, its versatility as a building block for drug design ensures that it will remain at the forefront of medicinal chemistry research for years to come.

The future prospects of this compound are promising, with ongoing studies exploring its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this scaffold. As our understanding of biological pathways continues to evolve, so too will our ability to harness the therapeutic potential of compounds like Tert-butyl 3-(1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate.